2-Chloro-N-Cyanomethylpropionamide

• Molecular Formula: C5H7ClN2O
• Molecular Weight: 146.57 g/mol
• IUPAC Name: 2-chloro-N-(cyanomethyl)propanamide
• InChI: InChI=1S/C5H7ClN2O/c1-4(6)5(9)8-3-2-7/h4H,3H2,1H3,(H,8,9)
• InChI Key: UCTVRASPSKGXDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC#N)Cl

Description

2-Chloro-N-Cyanomethylpropionamide is a useful research compound. Its molecular formula is C5H7ClN2O and its molecular weight is 146.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In this preparation 42 g of 2-chloropropionyl chloride and 27.8 g aminoacetonitrile hydrochloride were admixed with 100 ml of trichloroethylene and stirred at reflux for 5 hours. The reaction mixture was then filtered and the filtrate was distilled to remove the solvent affording 42.6 g of an oily 2-chloro-N-cyanomethylpropionamide product.